Cas no 2166866-68-6 (4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.5undecane)
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.5undecane
- EN300-1279505
- 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane
- 2166866-68-6
-
- Inchi: 1S/C11H21NO2/c1-3-10(2)4-9-14-11(12-10)5-7-13-8-6-11/h12H,3-9H2,1-2H3
- InChI Key: AQOGPBRZRUOMNZ-UHFFFAOYSA-N
- SMILES: O1CCC(C)(CC)NC21CCOCC2
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 30.5Ų
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279505-0.05g |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 0.05g |
$1020.0 | 2023-06-08 | ||
| Enamine | EN300-1279505-0.1g |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 0.1g |
$1068.0 | 2023-06-08 | ||
| Enamine | EN300-1279505-0.25g |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 0.25g |
$1117.0 | 2023-06-08 | ||
| Enamine | EN300-1279505-0.5g |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 0.5g |
$1165.0 | 2023-06-08 | ||
| Enamine | EN300-1279505-1.0g |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 1g |
$1214.0 | 2023-06-08 | ||
| Enamine | EN300-1279505-2.5g |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 2.5g |
$2379.0 | 2023-06-08 | ||
| Enamine | EN300-1279505-5.0g |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 5g |
$3520.0 | 2023-06-08 | ||
| Enamine | EN300-1279505-10.0g |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 10g |
$5221.0 | 2023-06-08 | ||
| Enamine | EN300-1279505-50mg |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1279505-100mg |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2166866-68-6 | 100mg |
$804.0 | 2023-10-01 |
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.5undecane Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.5undecane
Professional Introduction to Compound with CAS No. 2166866-68-6 and Product Name: 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane
4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane, identified by the CAS number 2166866-68-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic azapeptide derivative exhibits a unique framework composed of an azaspiro structure linked to a diether moiety, which imparts distinct physicochemical properties and biological activities. The compound's molecular architecture, characterized by its rigid spirocycle and polar ether groups, makes it a promising candidate for further exploration in drug discovery and molecular recognition.
The spirocyclic core of 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane is a key feature that contributes to its potential biological relevance. Spirocyclic compounds are known for their conformational rigidity, which can enhance binding affinity and selectivity in protein-ligand interactions. In recent years, spirocyclic scaffolds have been increasingly investigated for their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that spirocyclic peptides can exhibit improved metabolic stability and reduced immunogenicity compared to linear peptides, making them attractive for therapeutic applications.
The presence of an azaspiro structure in 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane introduces a nitrogen-containing heterocycle into the molecule, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the development of bioactive molecules, as hydrogen bonding plays a crucial role in stabilizing protein-ligand complexes. Additionally, the diether moiety enhances the solubility of the compound in polar solvents, facilitating its use in various biochemical assays and drug delivery systems.
Recent advancements in computational chemistry have enabled the systematic screening of spirocyclic compounds for their potential biological activities. Molecular modeling studies have revealed that 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane can interact with several biological targets, including enzymes and receptors involved in inflammatory pathways. For example, preliminary computational analyses suggest that this compound may inhibit the activity of cyclooxygenase (COX), an enzyme implicated in pain and inflammation. Such findings align with the growing interest in developing novel anti-inflammatory agents with improved efficacy and reduced side effects.
In vitro studies have also explored the pharmacokinetic properties of 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane. The compound's structural features contribute to its favorable pharmacokinetic profile, including moderate solubility and reasonable bioavailability. These attributes are essential for ensuring effective drug delivery and therapeutic outcomes. Furthermore, the stability of the spirocyclic core under various physiological conditions suggests that this compound may exhibit prolonged half-life upon administration, reducing the frequency of dosing required for therapeutic effect.
The synthesis of 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane represents a significant achievement in synthetic organic chemistry. The construction of the spirocyclic framework involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve the desired molecular architecture efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the development of other complex spirocyclic derivatives.
Future research directions for 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.5]undecane include further exploration of its biological activities through high-throughput screening assays and detailed mechanistic studies. Additionally, modifications to the molecular structure may be explored to optimize potency and selectivity for specific therapeutic targets. The integration of machine learning algorithms into drug discovery pipelines could accelerate the identification of novel analogs with enhanced pharmacological properties.
The potential applications of 4-(ethy)-4-(methyl)-1, 9-dioxa - 5 - azaspiro [ 5 . 5 ] undecane extend beyond pharmaceuticals to other areas such as agrochemicals and materials science. Its unique structural features make it a versatile building block for designing novel molecules with tailored properties. As research continues to uncover new applications for spirocyclic compounds, CAS No. 2166866 - 68 - 6 will undoubtedly remain a subject of interest for scientists seeking innovative solutions to complex chemical challenges.
2166866-68-6 (4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)